Cas no 157645-54-0 (4-Bromo-2-nitro-1-thiocyanatobenzene)

• Product Name: 4-Bromo-2-nitro-1-thiocyanatobenzene
• CAS No: 157645-54-0
• MF: C₇H₃BrN₂O₂S
• MW: 259.079919099808
• CID: 857093
• PubChem ID: 46739589
• Update Time: 2025-04-19

4-Bromo-2-nitro-1-thiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-NITRO-1-THIOCYANATOBENZENE
• (4-bromo-2-nitrophenyl) thiocyanate
• 4-bromo-2-nitrophenylthiocyanate
• MFCD12546511
• PS-10562
• CS-0211197
• 4-Bromo-2-nitrophenyl thiocyanate
• Thiocyanic acid, 4-bromo-2-nitrophenyl ester
• 157645-54-0
• AKOS015835506
• DTXSID50675186
• [(4-BROMO-2-NITROPHENYL)SULFANYL]FORMONITRILE
• DB-367473
• 4-Bromo-2-nitro-1-thiocyanatobenzene

• Inchi： 1S/C7H3BrN2O2S/c8-5-1-2-7(13-4-9)6(3-5)10(11)12/h1-3H
• InChI Key： XGXZHZFRPAQKCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])SC#N

Computed Properties

• Exact Mass: 257.91000
• Monoisotopic Mass: 257.90986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.91000
• LogP: 3.45368